(But-3-yn-2-yl)(pentyl)amine

• Molecular Formula: C9H17N
• Molecular Weight: 139.24 g/mol
• IUPAC Name: N-but-3-yn-2-ylpentan-1-amine
• InChI: InChI=1S/C9H17N/c1-4-6-7-8-10-9(3)5-2/h2,9-10H,4,6-8H2,1,3H3
• InChI Key: VJMMIBRQQBAMRB-UHFFFAOYSA-N
• Canonical SMILES: CCCCCNC(C)C#C

Description

(But-3-yn-2-yl)(pentyl)amine is a secondary amine featuring a pentyl (C₅H₁₁) group and a but-3-yn-2-yl (C≡C-CH(CH₃)-) substituent.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (But-3-yn-2-yl)(pentyl)amine typically involves the reaction of but-3-yn-2-yl bromide with pentylamine under basic conditions. The reaction proceeds via nucleophilic substitution, where the amine group of pentylamine attacks the electrophilic carbon of but-3-yn-2-yl bromide, displacing the bromide ion.

Reaction Conditions:

Reagents: But-3-yn-2-yl bromide, pentylamine

Solvent: Anhydrous ethanol or tetrahydrofuran (THF)

Temperature: Room temperature to reflux

Catalyst: Potassium carbonate or sodium hydroxide as a base

Industrial Production Methods

Industrial production of (But-3-yn-2-yl)(pentyl)amine may involve continuous flow reactors to optimize yield and purity. The use of automated systems ensures precise control over reaction conditions, minimizing by-products and enhancing scalability.

Chemical Reactions Analysis

Types of Reactions

(But-3-yn-2-yl)(pentyl)amine undergoes various chemical reactions, including:

Oxidation: The alkyne group can be oxidized to form diketones or carboxylic acids.

Reduction: The alkyne can be reduced to alkenes or alkanes using hydrogenation.

Substitution: The amine group can participate in nucleophilic substitution reactions, forming amides or other derivatives.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4) or osmium tetroxide (OsO4) in aqueous or organic solvents.

Reduction: Hydrogen gas (H2) with palladium on carbon (Pd/C) as a catalyst.

Substitution: Acid chlorides or anhydrides in the presence of a base like triethylamine.

Major Products Formed

Oxidation: Formation of diketones or carboxylic acids.

Reduction: Formation of alkenes or alkanes.

Substitution: Formation of amides or other nitrogen-containing compounds.

Scientific Research Applications

(But-3-yn-2-yl)(pentyl)amine has diverse applications in scientific research:

Chemistry: Used as a building block in organic synthesis, particularly in the formation of complex molecules through coupling reactions.

Biology: Investigated for its potential as a bioactive molecule in drug discovery and development.

Medicine: Explored for its pharmacological properties, including potential antimicrobial and anticancer activities.

Industry: Utilized in the production of specialty chemicals and materials, such as polymers and surfactants.

Mechanism of Action

The mechanism of action of (But-3-yn-2-yl)(pentyl)amine depends on its specific application. In biological systems, it may interact with enzymes or receptors, modulating their activity. The alkyne group can undergo click chemistry reactions, forming stable triazole rings that can target specific biomolecules.

Comparison with Similar Compounds

Structural and Functional Analogues

Hexylamine Derivatives

• Compound 5a (hexylamine-substituted): Exhibited antiviral activity comparable to the parent compound but with increased cytotoxicity. This highlights the trade-off between alkyl chain length and toxicity .
• Comparison : Replacing pentyl with hexyl may enhance hydrophobic interactions but exacerbate cytotoxicity.

Heterocyclic Substitutions

• N-Piperidine (4d) and N-Morpholine (4e): Substituting the amino group with heterocycles reduced antiviral potency but improved cytotoxicity profiles.
• N-Piperazine (5f) : Retained antiviral activity similar to ethylamine derivatives, suggesting heterocycles with nitrogen atoms can maintain efficacy while modulating safety .

Alkyl Chain Length Variations

• Butyl (9a) and Pentyl (9b) Ligands : Increasing the alkyl chain from butyl to pentyl enhanced antiviral activity, indicating a positive correlation between chain length and biological potency .
• Propyl (5g) : Reduced activity compared to longer chains, emphasizing the importance of optimal hydrophobicity.

Thiourea-Linked N-Pentyl Derivatives

• Compounds with N-pentyl linkers connected via thiourea groups demonstrated enhanced self-assembly in Janus glycodendrimers (JGDs). The thiourea group increased hydrophilicity, facilitating molecular organization .
• Relevance : The pentyl group in (But-3-yn-2-yl)(pentyl)amine may similarly influence self-assembly or solubility depending on functional group interactions.

Branched vs. Linear Chains

Key Trends and Implications

Chain Length : Longer alkyl chains (e.g., pentyl vs. propyl) generally enhance biological activity but may increase cytotoxicity .

Substituent Type : Heterocycles (e.g., piperidine) can mitigate toxicity but reduce potency, whereas alkyne groups (as in butynyl) may introduce unique reactivity or binding modes .

Functional Groups : Thiourea linkages modify hydrophilicity, suggesting that the amine group in (But-3-yn-2-yl)(pentyl)amine could be tailored for specific applications (e.g., drug delivery or materials science) .

Biological Activity

(But-3-yn-2-yl)(pentyl)amine is an organic compound featuring an alkyne and an amine functional group. Its unique structure allows it to participate in various biological activities, making it a subject of interest in medicinal chemistry and drug development. This article explores its synthesis, biological mechanisms, and potential applications, supported by data tables and research findings.

Synthesis

The synthesis of (But-3-yn-2-yl)(pentyl)amine typically involves the nucleophilic substitution reaction between but-3-yn-2-yl bromide and pentylamine. The reaction conditions are as follows:

Reagents	Solvent	Temperature	Catalyst
But-3-yn-2-yl bromide	Anhydrous ethanol or THF	Room temperature to reflux	Potassium carbonate or sodium hydroxide

This method ensures a high yield and purity of the target compound, which can be further optimized in industrial settings using continuous flow reactors to enhance scalability and minimize by-products.

The biological activity of (But-3-yn-2-yl)(pentyl)amine is primarily attributed to its interaction with enzymes and receptors within biological systems. The alkyne group allows for participation in click chemistry, facilitating the formation of stable triazole rings that can target specific biomolecules. This interaction may modulate enzyme activity or receptor signaling pathways, thereby influencing various physiological processes .

Biological Activity

Research indicates that (But-3-yn-2-yl)(pentyl)amine exhibits potential pharmacological properties, including:

1. Antimicrobial Activity
Preliminary studies have suggested that compounds with similar structures demonstrate antimicrobial effects against various pathogens. While specific data on (But-3-yn-2-yl)(pentyl)amine is limited, its structural analogs have shown significant activity against bacterial strains.

2. Anticancer Properties
In studies focusing on related compounds, it has been observed that certain propargylamines exhibit potent antitumor activity. For example, compounds with similar alkyne functionalities have been identified as inhibitors of farnesyltransferase, a target for cancer therapy. These compounds induce apoptosis in cancer cells by disrupting mitochondrial function and activating caspases .

3. Neuroprotective Effects
Some derivatives of propargylamines have been investigated for their neuroprotective properties, suggesting a potential role in treating neurodegenerative diseases. The mechanism may involve modulation of neurotransmitter systems or reduction of oxidative stress .

Case Studies and Research Findings

Several studies provide insights into the biological effects of compounds related to (But-3-yn-2-y)(pentyl)amine:

Table 1: Antitumor Activity Comparison

Compound	Cell Line	IC50 (μM)	Inhibition Rate (%)
IMB-1406	A549	8.99	100
	HepG2	6.92	99.98
	DU145	7.89	99.93
	MCF7	8.26	100.39

This table highlights the superior antitumor efficacy of related compounds compared to established drugs like Sunitinib, emphasizing the potential of (But-3-yn-2-y)(pentyl)amine derivatives in cancer treatment .